Cas no 1806058-74-1 (Ethyl 4-methoxy-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 4-methoxy-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1806058-74-1
• MF: C₁₀H₉F₃N₂O₆
• MW: 310.183473348618
• CID: 4839950
• Update Time: 2025-11-07

Ethyl 4-methoxy-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-methoxy-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H9F3N2O6/c1-3-20-9(16)7-5(19-2)4-6(21-10(11,12)13)14-8(7)15(17)18/h4H,3H2,1-2H3
• InChI Key： YXHJVCQCXJBBIH-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=C(C(=O)OCC)C([N+](=O)[O-])=N1)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 386
• XLogP3: 2.7
• Topological Polar Surface Area: 104

Additional information on Ethyl 4-methoxy-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylate

Ethyl 4-methoxy-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806058-74-1): A Versatile Building Block in Medicinal Chemistry

Ethyl 4-methoxy-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1806058-74-1) represents a structurally unique pyridine derivative that has garnered significant attention in contemporary medicinal chemistry and pharmaceutical research. This compound, characterized by its nitro, methoxy, and trifluoromethoxy substituents on the pyridine ring, serves as a critical intermediate for the synthesis of biologically active molecules. Its molecular framework combines electron-withdrawing and electron-donating groups, enabling tunable reactivity and selectivity in diverse chemical transformations. Recent studies highlight its potential as a scaffold for developing novel therapeutics targeting inflammatory diseases, metabolic disorders, and neurodegenerative conditions.

The structural features of Ethyl 4-methoxy-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylate are central to its utility in drug discovery pipelines. The presence of the nitro group (-NO₂) at the C2 position introduces strong electron-withdrawing effects, while the methoxy (-OCH₃) at C4 provides an electron-donating influence. The trifluoromethoxy (-OCF₃) substituent at C6 further enhances lipophilicity and metabolic stability—a critical factor in optimizing drug-like properties. These substituents collectively modulate the compound’s pKa, solubility, and reactivity, making it an ideal candidate for conjugation with bioactive moieties or as a precursor for heterocyclic ring formation.

Synthetic methodologies for this compound have evolved to prioritize efficiency and scalability. Modern approaches often employ transition-metal-catalyzed cross-coupling reactions to introduce the trifluoromethoxy group with high regioselectivity. For instance, recent publications describe the use of Pd(0)-catalyzed nucleophilic aromatic substitution (SNAr) to install the -OCF₃ moiety under mild conditions. The ester functionality at the C3 position facilitates further derivatization through hydrolysis to carboxylic acids or amidation reactions, enabling access to a wide range of pharmacophores.

In the context of drug development, compounds bearing similar structural motifs have demonstrated promising biological profiles. For example, pyridine derivatives with nitro and trifluoromethoxy substituents have been explored as inhibitors of Janus kinase (JAK) pathways—a key target in autoimmune disease therapies. Additionally, computational studies suggest that such scaffolds may exhibit favorable interactions with G protein-coupled receptors (GPCRs), which are implicated in neurological disorders like Parkinson’s disease.

The role of Ethyl 4-methoxy-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylate extends beyond small-molecule therapeutics into materials science applications. Researchers have investigated its potential as a photosensitizer in photodynamic therapy (PDT), where its nitro group can be reduced under light activation to generate reactive oxygen species (ROS). This property aligns with emerging strategies for targeted cancer treatment using light-responsive prodrugs.

Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are essential for characterizing this compound’s purity and structural integrity. The distinct chemical shifts observed for the methoxy (-OCH₃), trifluoromethoxy (-OCF₃), and ester (-COOEt) groups enable unambiguous identification during quality control processes. These analytical methods also support structure–activity relationship (SAR) studies by correlating spectroscopic data with biological outcomes.

The environmental impact of synthetic routes involving this compound is an area of active investigation. Green chemistry principles are being applied to optimize reaction conditions, minimize waste generation, and reduce energy consumption during large-scale production. For instance, solvent recovery systems and biocatalytic approaches are being explored to enhance sustainability while maintaining product quality.

Clinical-stage compounds derived from similar pyridine scaffolds provide valuable insights into translational research applications. A notable example is a JAK inhibitor currently in Phase II trials for rheumatoid arthritis; its design incorporates a trifluoromethoxy-substituted pyridine core analogous to CAS No. 1806058-74-1. Such case studies underscore the importance of structurally tailored intermediates in advancing drug candidates through preclinical development.

In academic research settings, this compound serves as an educational tool for teaching advanced organic synthesis techniques. Its multifunctional structure allows students to practice selective functional group transformations while understanding how substituent effects influence reaction outcomes—a fundamental concept in medicinal chemistry education.

Ongoing research continues to expand our understanding of how subtle structural modifications can enhance pharmacological profiles. For example, replacing the ethyl ester group with alternative acyl moieties has been shown to improve oral bioavailability without compromising target engagement—a critical consideration for developing next-generation therapeutics.

The versatility of CAS No. 1806058-74-1 is further demonstrated by its compatibility with combinatorial chemistry approaches used in high-throughput screening campaigns. Libraries built around this scaffold have identified novel hits against targets such as phosphodiesterase enzymes and protein kinases—two enzyme families central to modern drug discovery efforts.

In conclusion, Ethyl 4-methoxy-2-nitro-6-(trifluoromethoxy)pyridine-3-carboxylate stands out as a multifunctional platform molecule bridging synthetic organic chemistry with applied pharmaceutical sciences. Its unique combination of electronic properties makes it an invaluable asset for researchers seeking innovative solutions across diverse therapeutic areas—from oncology to neurology—and continues to drive advancements in chemical biology through strategic molecular design.